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Compound of Interest

Compound Name: 5-Bromo-3-methylpyridin-2-amine

Cat. No.: B022881

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the chemical properties and structure of 5-Bromo-
3-methylpyridin-2-amine, a substituted pyridine derivative relevant in various chemical
synthesis applications.

Chemical Identity and Nomenclature

The compound is a pyridine ring substituted with a bromine atom at the 5-position, a methyl
group at the 3-position, and an amine group at the 2-position.

o |[UPAC Name: 5-bromo-3-methylpyridin-2-amine[1][2]
e Synonyms: 2-Amino-5-bromo-3-methylpyridine, 2-Amino-5-bromo-3-picoline[1]
e CAS Number: 3430-21-5[1][2][3]

Physicochemical and Structural Data

The key quantitative properties of 5-Bromo-3-methylpyridin-2-amine are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula CeH7BrN2 [1112][3]
Molecular Weight 187.04 g/mol [11[2][3]
Exact Mass 185.97926 Da [1]
Melting Point 88-95 °C [3]
Topological Polar Surface Area  38.9 A2 [1]

INChl=1S/C6H7BrN2/c1-4-2-

InChl 5(7)3-9-6(4)8/h2-3H,1H3, [1]
(H2,8,9)
KBLGGRWUEVCNPY-

InChIKey [1][2]

UHFFFAOYSA-N

SMILES CC1=CC(=CN=C1N)Br [1][2]

Chemical Structure Visualization

The two-dimensional chemical structure of 5-Bromo-3-methylpyridin-2-amine is depicted
below. The diagram illustrates the arrangement of atoms and bonds within the molecule.

Caption: 2D structure of 5-Bromo-3-methylpyridin-2-amine.

Safety and Handling

Based on GHS classifications, this compound is considered a warning-level hazard. It is known
to cause skin and serious eye irritation and may cause respiratory irritation.[1][3] Standard
laboratory personal protective equipment, including gloves, eye shields, and a dust mask,
should be employed when handling this chemical.[3]

e Hazard Codes: H315, H319, H335[3]
e Precautionary Codes: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338]3]

This guide is intended for informational purposes for qualified professionals. All laboratory work
should be conducted with appropriate safety measures in place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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